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Compound of Interest

Compound Name: 4-(Tetradecylamino)butan-2-ol

Cat. No.: B089496

Disclaimer: 4-(Tetradecylamino)butan-2-ol is a novel research chemical with limited publicly
available safety and toxicological data. The following guidelines are based on the safety
profiles of structurally similar long-chain amino alcohols and general principles of laboratory
safety for uncharacterized substances. Researchers, scientists, and drug development
professionals must exercise extreme caution and conduct a thorough risk assessment before
handling this compound. These guidelines should be adapted to specific laboratory conditions
and experimental protocols.

Introduction

4-(Tetradecylamino)butan-2-ol is an amino alcohol that has been identified as a potential
component in lipid nanoparticle (LNP) formulations for nucleic acid delivery. As a novel
chemical entity, its full toxicological profile has not been established. This guide provides a
provisional framework for its safe handling in a research and development setting, drawing
parallels from similar molecules and established laboratory safety protocols. The development
of new drugs and chemical entities requires a robust risk management strategy to ensure
personnel safety.[1][2][3]

Hazard Identification and Classification

Due to the lack of specific data for 4-(Tetradecylamino)butan-2-ol, a precautionary approach
to hazard classification is warranted. Based on the structure, which contains an amino group
and a long alkyl chain, the compound may exhibit properties of both amines and alcohols. A
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safety data sheet for a generic amino alcohol indicates potential for severe skin and eye

damage.[4]

Provisional GHS Classification (Based on Analogy):

Hazard Class

Category

Hazard Statement

Acute Toxicity, Oral

Category 4

Harmful if swallowed.

Skin Corrosion/Irritation

Category 1B/2

Causes severe skin burns and
eye damage / Causes skin
irritation.[4][5]

Serious Eye Damage/Eye

Causes serious eye damage.

o Category 1
Irritation [4115]
Specific Target Organ Toxicity - May cause respiratory

) Category 3 S
Single Exposure irritation.
Hazardous to the Aquatic o ]

) Harmful to aquatic life with

Environment, Long-Term Category 3

Hazard

long lasting effects.

Note: This classification is provisional and should be updated as more data becomes available.

Physical and Chemical Properties (Predicted)

The following table summarizes the predicted physical and chemical properties of 4-

(Tetradecylamino)butan-2-ol.
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Property

Predicted
Valuel/Information

Source/Basis

Molecular Formula C18H39NO Chemical Structure
Molecular Weight 285.51 g/mol Chemical Structure
Likely a solid or viscous liquid Analogy to similar long-chain
Appearance ]
at room temperature alcohols and amines
Poorly soluble in water; soluble )
B ) ) General properties of long-
Solubility in organic solvents (e.g., o ]
chain aliphatic compounds
ethanol, DMSO)
Boiling Point Not determined -
Melting Point Not determined -
] ] ) Analogy to other long-chain
Flash Point Likely combustible

alcohols

Experimental Protocols: Safe Handling and Storage

4.1. Engineering Controls

 All handling of 4-(Tetradecylamino)butan-2-ol should be conducted in a well-ventilated

laboratory.

o Use of a certified chemical fume hood is mandatory when handling the neat compound,

preparing solutions, or when there is a potential for aerosol generation.[6]

e An eyewash station and safety shower must be readily accessible in the immediate work

area.[4]

4.2. Personal Protective Equipment (PPE)

A risk assessment should guide the selection of appropriate PPE. The following are minimum

requirements:

© 2025 BenchChem. All rights reserved. 3/9

Tech Support


https://www.benchchem.com/product/b089496?utm_src=pdf-body
https://www.nsta.org/safer-handling-alcohol-laboratory
https://www.nipponnyukazai.co.jp/media/file/products/products_sds_en_0114.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b089496?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

PPE Type Specification Rationale

ANSI Z87.1 compliant safety

. L . Protects against splashes and
Eye Protection glasses with side shields or

i aerosols.
chemical splash goggles.[6]

Chemically resistant gloves
) (e.g., nitrile, neoprene). Check ]
Hand Protection o Prevents skin contact.[4]
manufacturer's compatibility

data.

Laboratory coat. A chemically
resistant apron may be

Body Protection ] - Protects against skin contact.
required for larger quantities.

[6]

Not typically required if
handled in a fume hood. If
aerosols may be generated ] ]
) ] ] Prevents inhalation of aerosols
Respiratory Protection outside a fume hood, a
_ or vapors.
NIOSH-approved respirator
with an organic vapor cartridge

is recommended.[4]

4.3. Storage

o Store in a tightly sealed, properly labeled container in a cool, dry, and well-ventilated area.[4]
» Store away from incompatible materials such as strong oxidizing agents.

o Keep away from sources of ignition.[6]

4.4. Spill and Emergency Procedures

o Small Spills: Absorb with an inert material (e.g., sand, vermiculite) and place in a sealed
container for disposal.[4] Ventilate the area and clean the spill site with an appropriate
solvent.
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e Large Spills: Evacuate the area and prevent entry. Contact the institution's environmental
health and safety department.

» Skin Contact: Immediately flush the affected area with copious amounts of water for at least
15 minutes and remove contaminated clothing. Seek medical attention.[4][7]

e Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[4][7]

 Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen.
Seek medical attention.[4]

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.[4]

Diagrams

The following diagrams illustrate key workflows for the safe handling of novel chemical entities
like 4-(Tetradecylamino)butan-2-ol.
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Risk Assessment for Novel Chemicals

Identify Chemical
(4-(Tetradecylamino)butan-2-ol)

'

Gather Available Data
(Analogs, Predictive Models)

'

Provisional Hazard ldentification
(Toxicity, Reactivity)

'

Exposure Assessment
(Quantity, Frequency, Route)

l

Risk Characterization
(High, Medium, Low)

'

Develop Safe Handling Procedures
(SOPs)

Click to download full resolution via product page

Caption: Risk assessment workflow for novel chemicals.
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Standard Handling Protocol

Prepare Work Area
(Fume Hood, Spill Kit)

'

Don PPE
(Goggles, Gloves, Lab Coat)

'

Handle Compound
(Weighing, Dissolving)

'

Decontaminate Work Area

'

Dispose of Waste Properly

'

Doff PPE
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Caption: Standard laboratory handling workflow.
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Disposal Considerations

All waste containing 4-(Tetradecylamino)butan-2-ol should be considered hazardous.
Dispose of in accordance with local, state, and federal regulations. Do not dispose of down the
drain.

Conclusion

The safe handling of novel chemical compounds like 4-(Tetradecylamino)butan-2-ol is
paramount in a research and development setting. While specific toxicological data is not yet
available, a cautious approach based on the known hazards of similar amino alcohols and
general principles of laboratory safety can mitigate risks. Researchers must remain vigilant,
adhere to established safety protocols, and continuously seek to update their understanding of
the compound's properties as new information becomes available. The development of novel
lipid nanoparticles for therapeutic delivery necessitates a thorough safety evaluation of all
components.[8][9][10][11][12]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. allucent.com [allucent.com]

2. pharmaengine.com [pharmaengine.com]

3. RISK MANAGEMENT - FDA's Quality Risk Management Approach to New Drug
Applications [drug-dev.com]

e 4. nipponnyukazai.co.jp [nipponnyukazai.co.jp]

e 5. sigmaaldrich.com [sigmaaldrich.com]

e 6. Safer Handling of Alcohol in the Laboratory | NSTA [nsta.org]
e 7. documents.thermofisher.com [documents.thermofisher.com]

» 8. Nonclinical safety evaluation of a novel ionizable lipid for mMRNA delivery - PubMed
[pubmed.ncbi.nim.nih.gov]

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b089496?utm_src=pdf-body
https://www.benchchem.com/product/b089496?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/35843341/
https://www.researchgate.net/publication/306023188_Pre-clinical_safety_of_solid_lipid_nanoparticles_and_nanostructured_lipid_carriers_Current_evidence_from_in_vitro_and_in_vivo_evaluation
https://pmc.ncbi.nlm.nih.gov/articles/PMC11510967/
https://www.researchgate.net/publication/384749877_Recent_Advances_in_Lipid_Nanoparticles_and_Their_Safety_Concerns_for_mRNA_Delivery
https://www.pharmaexcipients.com/news/regulatory-considerations-lipid/
https://www.benchchem.com/product/b089496?utm_src=pdf-custom-synthesis
https://www.allucent.com/resources/blog/risk-assessment-traditional-and-novel-approaches
https://www.pharmaengine.com/uploads/ckeditor/files/Risk%20Management%20Strategies%20for%20New%20Drug%20Development.pdf
https://drug-dev.com/fdas-quality-risk-management-approach-to-new-drug-applications/
https://drug-dev.com/fdas-quality-risk-management-approach-to-new-drug-applications/
https://www.nipponnyukazai.co.jp/media/file/products/products_sds_en_0114.pdf
https://www.sigmaaldrich.com/US/en/sds/sial/f0125
https://www.nsta.org/safer-handling-alcohol-laboratory
https://documents.thermofisher.com/TFS-Assets%2FLSG%2FSDS%2F11140050_MTR-NALT_EN.pdf
https://pubmed.ncbi.nlm.nih.gov/35843341/
https://pubmed.ncbi.nlm.nih.gov/35843341/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b089496?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

9. researchgate.net [researchgate.net]

e 10. Recent Advances in Lipid Nanoparticles and Their Safety Concerns for mRNA Delivery -
PMC [pmc.ncbi.nlm.nih.gov]

e 11. researchgate.net [researchgate.net]
e 12. pharmaexcipients.com [pharmaexcipients.com]

 To cite this document: BenchChem. [Provisional Safety and Handling Guidelines for 4-
(Tetradecylamino)butan-2-ol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b089496#4-tetradecylamino-butan-2-ol-safety-and-
handling-guidelines]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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